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Environmental Fate & Persistence Data

Parameter Value Conditions / Notes Source

Soil DT₅₀ (Lab) 244 days Aerobic, lab conditions at 20°C; considered

"Persistent"

[1]

Soil DT₉₀ (Lab) 838 days Aerobic, lab conditions at 20°C; considered

"Very Persistent"

[1]

Soil Degradation
(Experimental)

~62.5% decrease

in 28 days

Measured in artificial soil; concentration-

dependent

[2] [3]

Aqueous Hydrolysis
DT₅₀

Stable Stable at all relevant pH values; not a

significant degradation pathway

[1]

Soil Sorption (Log P) 4.12 High; indicates strong adsorption to soil

organic matter

[1]

Water Solubility 1.63 mg/L At 20°C and pH 7; considered low [1]
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Detailed Experimental Protocols

The following methodologies are adapted from recent ecotoxicological studies on fluindapyr, primarily

using the earthworm Eisenia fetida as a model soil organism.

Soil Degradation and Bioaccumulation Assay

This protocol assesses how fluindapyr degrades in soil and accumulates in earthworms [2] [3].

Test Organism: Mature adult earthworms (Eisenia fetida) with a clitellum, pre-acclimatized in the test
soil.

Artificial Soil Preparation: A standardized soil is prepared according to OECD guidelines,
containing:

70% quartz sand
20% kaolin clay

10% sphagnum peat
Calcium carbonate (CaCO₃) to adjust the pH to 6.0 ± 0.5

Chemical Spiking: A stock solution of fluindapyr (e.g., 10⁻¹ M) is prepared in a carrier solvent like
acetone. This solution is then thoroughly mixed into the artificial soil to achieve the desired exposure

concentrations (e.g., 0.1, 0.5, 1.0 mg/kg). The solvent is allowed to evaporate completely, and the soil
moisture is adjusted to approximately 35% of its water-holding capacity.

Exposure Setup:
Groups of earthworms are introduced into containers with the spiked soil.

Containers are kept under controlled conditions (e.g., 20°C, 16:8 light:dark cycle).
The experiment typically runs for 28 days or longer.

Sample Collection and Analysis:
Soil Sampling: Soil samples are collected at predetermined time intervals (e.g., days 0, 1, 3, 7,

14, 21, 28).
Earthworm Sampling: Earthworms are collected at the same intervals after purging their gut

contents.
Chemical Quantification: Concentrations of fluindapyr in soil and earthworm tissues are

determined using analytical techniques like Liquid Chromatography-Triple Quadrupole Mass
Spectrometry (LC-MS/MS).

Assessment of Sublethal Toxicity Endpoints

This protocol evaluates the chronic, sublethal effects of fluindapyr on soil organisms [2].
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Oxidative Stress Biomarkers:

Enzyme Activity: Earthworm homogenates are prepared, and the activities of key antioxidant
enzymes are measured spectrophotometrically:

Superoxide Dismutase (SOD)
Catalase (CAT)
Peroxidase (POD)
Glutathione S-transferase (GST)

Malondialdehyde (MDA): The concentration of MDA, a byproduct of lipid peroxidation, is
measured as an indicator of oxidative damage.

Histopathological Examination:
Earthworm samples are fixed in formalin, dehydrated, embedded in paraffin, and sectioned.

Tissue sections (e.g., of epidermis and intestine) are stained with Hematoxylin and Eosin (H&E)
and examined under a light microscope for lesions, shedding, or disintegration.

Reproduction Test:
Earthworms are exposed to sublethal concentrations of fluindapyr for several weeks.

The number of cocoons produced and the juveniles hatched are counted and compared to
controls.

The experimental workflow for assessing fluindapyr's soil degradation and ecotoxicity integrates these key

procedures, from soil preparation and organism exposure to final analysis of chemical residues and

biological effects.
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Key Influencing Factors & Research Gaps

Co-contaminants: Microplastics (e.g., polystyrene PS and polymethylmethacrylate PMMA) can
adsorb fluindapyr, affect its degradation rate in soil, and increase its bioaccumulation in earthworms,

leading to more severe toxic effects [3].
Critical Research Gaps: Current understanding of fluindapyr's aerobic degradation mechanisms

and pathways in diverse field soils is limited. More investigation is needed on the formation and
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toxicity of transformation products, and the compound's persistence under real-world agricultural

conditions [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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